Cas no 13438-18-1 (2-Propenoic acid,2-methyl-, 2-hydroxydodecyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 2-hydroxydodecyl ester
• CAS No: 13438-18-1
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 230124
• PubChem ID: 114522
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 2-hydroxydodecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-hydroxydodecyl ester
• 2-hydroxydodecyl 2-methylprop-2-enoate
• 2-hydroxydodecyl methacrylate
• 2-Methylpropenoic acid 2-hydroxydodecyl ester
• NS00054390
• DTXSID40928592
• SCHEMBL2763347
• EINECS 236-574-6
• 2-oxidanyldodecyl 2-methylprop-2-enoate
• 13438-18-1
• 2-methyl-2-propenoic acid 2-hydroxydodecyl ester
• A806935

• Inchi： 1S/C16H30O3/c1-4-5-6-7-8-9-10-11-12-15(17)13-19-16(18)14(2)3/h15,17H,2,4-13H2,1,3H3
• InChI Key： RDFIICFCNKXLHC-UHFFFAOYSA-N
• SMILES： OC(COC(C(=C)C)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 270.2196
• Monoisotopic Mass: 270.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 370.5°C at 760 mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.459
• PSA: 46.53